Hexanitrohexaazaisowurtzitane
Overview
Description
Hexanitrohexaazaisowurtzitane (CL-20) is a high-energy explosive compound that has gained significant attention in the scientific research community due to its unique properties. It is a white crystalline solid that has a high energy output and can be synthesized using various methods.
Scientific Research Applications
Synthesis and Production
- Hexanitrohexaazaisowurtzitane (HNIW) is a high energy density compound with diverse applications. It is synthesized through several methods, each with its advantages and challenges. Improvements in process conditions are continually sought to enhance efficiency and safety (Wang Jingyu, 2012).
- The compound has undergone significant development in nitrolysis technology, with efforts focused on optimizing the preparation steps and improving industrial-scale production (Meng Zheng, 2005).
- Various synthetic routes have been explored, including novel non-hydrogenolytic processes and one-pot methods, to enhance yield and purity (S. Pang et al., 2005).
Properties and Characterization
- HNIW is characterized by high density and powerful explosive capabilities. Its physical and chemical properties, including structure and sensitivity, have been extensively studied (A. K. Sider et al., 2002).
- Research into its combustion properties reveals insights into its behavior under various conditions, which is critical for applications in propellants and explosives (Zhang Jie, 2004).
Applications in Explosives and Propellants
- HNIW is primarily utilized in high-performance explosives and rocket propellants, owing to its specific impulse, burning rate, and detonation velocity (X. Tang et al., 2022).
- Its role in thermoplastic explosive compositions and as a component in various formulations highlights its versatility and effectiveness in the field of explosives (V. Ilyin et al., 2006).
Environmental Impact and Degradation
- The environmental fate of HNIW, including its photodegradation and behavior in soils, is an important area of research, given its potential widespread use and environmental implications (J. Hawari et al., 2004).
properties
CAS RN |
135285-90-4 |
|---|---|
Product Name |
Hexanitrohexaazaisowurtzitane |
Molecular Formula |
C6H6N12O12 |
Molecular Weight |
438.19 g/mol |
IUPAC Name |
2,4,6,8,10,12-hexanitro-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecane |
InChI |
InChI=1S/C6H6N12O12/c19-13(20)7-1-2-8(14(21)22)5(7)6-9(15(23)24)3(11(1)17(27)28)4(10(6)16(25)26)12(2)18(29)30/h1-6H |
InChI Key |
NDYLCHGXSQOGMS-UHFFFAOYSA-N |
SMILES |
C12C3N(C4C(N3[N+](=O)[O-])N(C(N1[N+](=O)[O-])C(N2[N+](=O)[O-])N4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES |
C12C3N(C4C(N3[N+](=O)[O-])N(C(N1[N+](=O)[O-])C(N2[N+](=O)[O-])N4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
Other CAS RN |
135285-90-4 |
Pictograms |
Explosive; Irritant |
synonyms |
hexanitrohexaazaisowurzitane HNIW |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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